Cas no 38864-04-9 (Cyclohexanecarboxylicacid, 1,3-dimethyl-, methyl ester, (1R,3R)-rel-)

Cyclohexanecarboxylicacid, 1,3-dimethyl-, methyl ester, (1R,3R)-rel- structure
38864-04-9 structure
Product Name:Cyclohexanecarboxylicacid, 1,3-dimethyl-, methyl ester, (1R,3R)-rel-
CAS No:38864-04-9
MF:C10H18O2
MW:170.248723506927
CID:320932
PubChem ID:23255777
Update Time:2025-04-19

Cyclohexanecarboxylicacid, 1,3-dimethyl-, methyl ester, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylicacid, 1,3-dimethyl-, methyl ester, (1R,3R)-rel-
    • methyl 1-methyl-trans-3-methylcyclohexanecarboxylate
    • cyclohexanecarboxylic acid, 1,3-dimethyl-, methyl ester, (1R,3R)-
    • Methyl (1R,3R)-1,3-dimethylcyclohexanecarboxylate
    • Cyclohexanecarboxylic acid, 1,3-dimethyl-, methyl ester, (1R,3R)-rel-
    • DTXSID6074910
    • 38864-04-9
    • Inchi: 1S/C10H18O2/c1-8-5-4-6-10(2,7-8)9(11)12-3/h8H,4-7H2,1-3H3/t8-,10-/m1/s1
    • InChI Key: NOUTXABQGMIWME-PSASIEDQSA-N
    • SMILES: O(C)C([C@]1(C)CCC[C@@H](C)C1)=O

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.933
  • Boiling Point: 196.144°C at 760 mmHg
  • Flash Point: 71.513°C
  • Refractive Index: 1.438
  • PSA: 26.3
  • LogP: 2.37580
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